2-chloro-N-(2,6-dichlorophenyl)-N-(4-methoxyphenyl)acetamide

• IUPAC Name: 2-chloro-N-(2,6-dichlorophenyl)-N-(4-methoxyphenyl)acetamide
• InChI: InChI=1S/C15H12Cl3NO2/c1-21-11-7-5-10(6-8-11)19(14(20)9-16)15-12(17)3-2-4-13(15)18/h2-8H,9H2,1H3
• InChI Key: WVMAUPMNGHOBPL-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N(C2=C(C=CC=C2Cl)Cl)C(=O)CCl
• Molecular Formula: C15H12Cl3NO2
• DSSTOX Substance ID: DTXSID90576744
• Molecular Weight: 344.6 g/mol
• CAS RN: 207395-03-7

Description

2-chloro-N-(2,6-dichlorophenyl)-N-(4-methoxyphenyl)acetamide, also known as diclofenac, is a nonsteroidal anti-inflammatory drug (NSAID) that is widely used to treat pain and inflammation. It is a member of the phenylacetic acid class of NSAIDs and is structurally related to other drugs such as ibuprofen and naproxen. Diclofenac is available in various forms such as tablets, capsules, and topical gels.

Mechanism of Action

Diclofenac works by inhibiting the enzyme cyclooxygenase (COX), which is involved in the production of prostaglandins. Prostaglandins are mediators of inflammation and pain, and their inhibition leads to a reduction in inflammation and pain. Diclofenac also inhibits the production of reactive oxygen species (ROS) and cytokines, which are involved in the inflammatory response.
Biochemical and Physiological Effects
Diclofenac has been shown to have a number of biochemical and physiological effects. It reduces the production of prostaglandins, ROS, and cytokines, which leads to a reduction in inflammation and pain. Diclofenac also has antioxidant properties and can scavenge free radicals. In addition, 2-chloro-N-(2,6-dichlorophenyl)-N-(4-methoxyphenyl)acetamide has been shown to have neuroprotective effects and can reduce neuronal damage in animal models of neurological disorders.

Advantages and Limitations for Lab Experiments

Diclofenac has a number of advantages for laboratory experiments. It is readily available and can be easily synthesized. It is also relatively inexpensive compared to other NSAIDs. However, 2-chloro-N-(2,6-dichlorophenyl)-N-(4-methoxyphenyl)acetamide has some limitations. It has a short half-life and is rapidly metabolized, which can make it difficult to maintain a consistent concentration in experiments. In addition, 2-chloro-N-(2,6-dichlorophenyl)-N-(4-methoxyphenyl)acetamide can have off-target effects, which can complicate the interpretation of results.

Future Directions

There are a number of future directions for research on 2-chloro-N-(2,6-dichlorophenyl)-N-(4-methoxyphenyl)acetamide. One area of interest is the development of new formulations of 2-chloro-N-(2,6-dichlorophenyl)-N-(4-methoxyphenyl)acetamide that can improve its pharmacokinetic properties. Another area of interest is the investigation of 2-chloro-N-(2,6-dichlorophenyl)-N-(4-methoxyphenyl)acetamide's potential use in the treatment of neurological disorders such as Alzheimer's disease. Finally, there is interest in the development of new NSAIDs that are structurally related to 2-chloro-N-(2,6-dichlorophenyl)-N-(4-methoxyphenyl)acetamide but have improved selectivity and reduced off-target effects.

Scientific Research Applications

Diclofenac has been extensively studied for its anti-inflammatory and analgesic properties. It has been shown to be effective in the treatment of various conditions such as osteoarthritis, rheumatoid arthritis, and ankylosing spondylitis. In addition, 2-chloro-N-(2,6-dichlorophenyl)-N-(4-methoxyphenyl)acetamide has been studied for its potential use in the treatment of cancer, Alzheimer's disease, and other neurological disorders.

Synthesis routes and methods

Procedure details

Under anhydrous conditions, a mixture of N-(4-methoxyphenyl)-2,6-dichloroaniline (20.2 g, 75.4 mmmol) in 175 mL of chloroacetyl chloride is heated at reflux for 1 hour. The excess acid chloride is evaporated in vacuo and the residue partitioned between saturated NaHCO3 solution and ethyl acetate (30 mL each). The organic phase is washed with brine (30 mL) and dried (Na2SO4). Removal of solvent affords an amber oil. Crystallization of the crude oil from methanol affords the title product (16.63 g, 64%, white needles, m.p. 105°-106° C., lit: 127°-128° C. from methanol) as a 1:1 mixture of rotamers.